Cas no 1249797-33-8 (2-[(6-Chloro-pyridin-3-ylmethyl)-isopropyl-amino]-ethanol)

• Product Name: 2-[(6-Chloro-pyridin-3-ylmethyl)-isopropyl-amino]-ethanol
• CAS No: 1249797-33-8
• MF: C₁₁H₁₇ClN₂O
• MW: 228.718481779099
• CID: 2167821
• Update Time: 2025-10-31

2-[(6-Chloro-pyridin-3-ylmethyl)-isopropyl-amino]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[(6-Chloro-pyridin-3-ylmethyl)-isopropyl-amino]-ethanol
• 2-(((6-Chloropyridin-3-yl)methyl)(isopropyl)amino)ethanol
• AM91370
• 2-[(6-Chloropyridin-3-ylmethyl)isopropylamino]ethanol

• Inchi： 1S/C11H17ClN2O/c1-9(2)14(5-6-15)8-10-3-4-11(12)13-7-10/h3-4,7,9,15H,5-6,8H2,1-2H3
• InChI Key： WOMPALFVCDIOHD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)CN(CCO)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 178
• Topological Polar Surface Area: 36.4

Additional information on 2-[(6-Chloro-pyridin-3-ylmethyl)-isopropyl-amino]-ethanol

Professional Introduction to Compound with CAS No 1249797-33-8 and Product Name: 2-[(6-Chloro-pyridin-3-ylmethyl)-isopropyl-amino]-ethanol

The compound with the CAS number 1249797-33-8 and the product name 2-[(6-Chloro-pyridin-3-ylmethyl)-isopropyl-amino]-ethanol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a chloro-pyridine moiety and an isopropyl-amino group makes it a versatile intermediate for synthesizing novel bioactive molecules.

Recent research in the field of cheminformatics has highlighted the importance of heterocyclic compounds in drug discovery. The 6-chloro-pyridin-3-ylmethyl substituent in this molecule contributes to its binding affinity and pharmacokinetic properties, making it an attractive candidate for further exploration. Studies have shown that pyridine derivatives often exhibit promising activities against various biological targets, including enzymes and receptors involved in metabolic pathways.

The isopropyl-amino group in the molecular structure of 2-[(6-Chloro-pyridin-3-ylmethyl)-isopropyl-amino]-ethanol plays a crucial role in modulating the compound's solubility and bioavailability. This feature is particularly important in pharmaceutical formulations, where optimal solubility is essential for effective drug delivery. Additionally, the compound's ability to interact with biological targets through multiple binding sites enhances its potential as a lead compound for drug development.

In the context of modern drug discovery, computational methods such as molecular docking and virtual screening have become indispensable tools for identifying promising candidates. The structural features of 2-[(6-Chloro-pyridin-3-ylmethyl)-isopropyl-amino]-ethanol, particularly the chloro-pyridine moiety, have been computationally analyzed to predict its interaction with various biological targets. These simulations have provided valuable insights into the compound's binding affinity and potential therapeutic applications.

Experimental validation of computational predictions has been a cornerstone of successful drug development. In vitro assays have been conducted to evaluate the biological activity of 2-[(6-Chloro-pyridin-3-ylmethyl)-isopropyl-amino]-ethanol against key targets relevant to human health. Preliminary results indicate that this compound exhibits significant inhibitory activity against certain enzymes, suggesting its potential as a therapeutic agent. Further studies are ongoing to elucidate its mechanism of action and optimize its pharmacological properties.

The synthesis of complex organic molecules like 2-[(6-Chloro-pyridin-3-ylmethyl)-isopropyl-amino]-ethanol requires meticulous planning and expertise in organic chemistry. Advanced synthetic techniques, including cross-coupling reactions and functional group transformations, have been employed to construct the desired molecular framework. The synthesis process also involves careful optimization to ensure high yields and purity, which are critical for pharmaceutical applications.

Green chemistry principles have been increasingly integrated into pharmaceutical synthesis to minimize environmental impact. The synthesis of 2-[(6-Chloro-pyridin-3-ylmethyl)-isopropyl-amino]-ethanol adheres to these principles by employing solvent systems that are less toxic and energy-efficient processes. This approach not only reduces waste but also enhances sustainability in drug production.

The pharmacokinetic properties of a drug are essential determinants of its clinical efficacy. Studies on the metabolic stability and distribution of 2-[(6-Chloro-pyridin-3-ylmethyl)-isopropyl-amino]-ethanol have provided valuable insights into its potential pharmacokinetic profile. These findings are crucial for predicting how the compound will behave within the human body and for designing appropriate dosing regimens.

Regulatory considerations play a significant role in the development and approval of new drugs. Compliance with guidelines set by agencies such as the FDA and EMA is essential for ensuring safety and efficacy. The characterization and testing of 2-[(6-Chloro-pyridin-3-ylmethyl)-isopropyl-amino]-ethanol have been conducted in accordance with these regulatory standards, ensuring that it meets stringent quality requirements.

The future prospects of 2-[(6-Chloro-pyridin-3-ylmethyl)-isopropyl-amino]-ethanol in pharmaceutical research are promising. Ongoing studies aim to further refine its chemical structure to enhance its biological activity and reduce potential side effects. Additionally, explorations into new synthetic routes may improve production efficiency and scalability.

In conclusion, the compound with CAS number 1249797-33-8 and product name 2-[(6-Chloro-pyridin-3-ylmethyl)-isopropyl-amino]-ethanol represents a significant advancement in pharmaceutical chemistry. Its unique structural features, coupled with promising preliminary results from both computational and experimental studies, make it a valuable candidate for further exploration in drug development. As research continues, this compound holds great potential for contributing to advancements in medicine.